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Compound of Interest

Compound Name: 3-iodo-9H-carbazole

Cat. No.: B187380 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized chemical compounds. This guide provides

essential, immediate safety and logistical information for the proper handling and disposal of 3-
iodo-9H-carbazole, a compound utilized in the research and development of organic materials

for optoelectronic devices and potentially in pharmaceuticals.[1][2] Adherence to these

procedural steps is critical to mitigate risks and ensure a safe laboratory environment.

Hazard Identification and GHS Classification
3-iodo-9H-carbazole presents several health hazards that necessitate careful handling.

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), this compound is classified as follows:

Hazard Class Category Hazard Statement

Acute toxicity, oral Category 4
H302: Harmful if swallowed[3]

[4]

Skin corrosion/irritation Category 2
H315: Causes skin irritation[3]

[4]

Serious eye damage/eye

irritation
Category 2A

H319: Causes serious eye

irritation[3][4]

Specific target organ toxicity,

single exposure
Category 3

H335: May cause respiratory

irritation[3][4]
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against chemical exposure. The

following table outlines the minimum required PPE for handling 3-iodo-9H-carbazole.

Body Part Required PPE
Specifications and
Recommendations

Hands Chemical-resistant gloves

Nitrile gloves are suitable for

protection against incidental

splashes. For prolonged

handling or in case of

immersion, consider heavier-

duty gloves. Always inspect

gloves for tears or punctures

before use.[5]

Eyes/Face

Safety glasses with side

shields or chemical splash

goggles

In situations with a higher risk

of splashing, a face shield

should be worn in addition to

safety glasses or goggles.[5]

Body Laboratory coat

A standard lab coat is sufficient

for most procedures. Ensure it

is fully buttoned to provide

maximum coverage.

Respiratory NIOSH-approved respirator

A respirator is necessary if

working outside of a fume

hood or if there is a potential

for aerosol or dust generation.

[5] The specific type of

respirator should be

determined by a workplace

hazard assessment.

Operational Plan: Step-by-Step Handling Procedure
Safe handling practices are crucial to prevent exposure and contamination.
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Preparation:

Before handling, ensure that a Safety Data Sheet (SDS) for 3-iodo-9H-carbazole is

readily accessible.

Work in a well-ventilated area, preferably within a certified chemical fume hood.[6]

Ensure that an eyewash station and safety shower are easily accessible.

Assemble all necessary equipment and materials before beginning the procedure to

minimize movement and potential for spills.

Handling:

Don the appropriate PPE as outlined in the table above.

When weighing the solid compound, do so in a fume hood or on a balance with a draft

shield to avoid creating airborne dust.

Avoid direct contact with skin and eyes.[6]

Use non-sparking tools to prevent ignition of any residual flammable vapors.[6]

Post-Handling:

Thoroughly wash hands with soap and water after handling, even if gloves were worn.

Clean the work area and any equipment used with an appropriate solvent.

Properly remove and dispose of contaminated PPE.

Disposal Plan
As a halogenated organic compound, 3-iodo-9H-carbazole requires specific disposal

procedures to minimize environmental impact.

Waste Segregation: Collect all waste containing 3-iodo-9H-carbazole in a designated,

properly labeled hazardous waste container for halogenated organic compounds.[7][8] Do
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not mix with non-halogenated waste.[7][8]

Container Labeling: The waste container must be clearly labeled with "Hazardous Waste"

and the full chemical name "3-iodo-9H-carbazole".[9]

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.[6]

Disposal: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.

Experimental Workflow for Safe Handling
The following diagram illustrates the logical flow of operations for the safe handling of 3-iodo-
9H-carbazole.
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Caption: Workflow for the safe handling of 3-iodo-9H-carbazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b187380?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_IN_CB32565711.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB32565711_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3-iodo-9H-carbazole
http://file.medchemexpress.com/batch_PDF/HY-W022224/3-6-Diiodo-9H-carbazole-SDS-MedChemExpress.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.echemi.com/produce/pr2307211593-3-iodo-9-phenyl-9h-carbazole-99-white-powder-kanbei.html
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://riskmanagement.sites.olt.ubc.ca/files/2024/01/Organic-solvent-waste_2024.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.benchchem.com/product/b187380#personal-protective-equipment-for-handling-3-iodo-9h-carbazole
https://www.benchchem.com/product/b187380#personal-protective-equipment-for-handling-3-iodo-9h-carbazole
https://www.benchchem.com/product/b187380#personal-protective-equipment-for-handling-3-iodo-9h-carbazole
https://www.benchchem.com/product/b187380#personal-protective-equipment-for-handling-3-iodo-9h-carbazole
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b187380?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b187380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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